Cas no 922970-83-0 (4-(4-chlorobenzenesulfonyl)-N-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-ylbutanamide)

• Product Name: 4-(4-chlorobenzenesulfonyl)-N-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-ylbutanamide
• CAS No: 922970-83-0
• MF: C₂₁H₂₁ClN₂O₅S₂
• MW: 480.984842061996
• CID: 5498318
• Update Time: 2025-06-10

4-(4-chlorobenzenesulfonyl)-N-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-ylbutanamide Chemical and Physical Properties

Names and Identifiers

• 4-(4-chlorophenyl)sulfonyl-N-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]butanamide
• 4-(4-chlorobenzenesulfonyl)-N-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-ylbutanamide

• Inchi： 1S/C21H21ClN2O5S2/c1-28-18-10-5-14(12-19(18)29-2)17-13-30-21(23-17)24-20(25)4-3-11-31(26,27)16-8-6-15(22)7-9-16/h5-10,12-13H,3-4,11H2,1-2H3,(H,23,24,25)
• InChI Key： IEZUBLBAAMQFKU-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2=CC=C(OC)C(OC)=C2)=CS1)(=O)CCCS(C1=CC=C(Cl)C=C1)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 4-(4-chlorobenzenesulfonyl)-N-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-ylbutanamide

Professional Introduction to Compound with CAS No. 922970-83-0 and Product Name: 4-(4-chlorobenzenesulfonyl)-N-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-ylbutanamide

The compound in question, identified by the CAS No. 922970-83-0, is a sophisticated organic molecule with a complex structural framework. Its systematic name, 4-(4-chlorobenzenesulfonyl)-N-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-ylbutanamide, highlights its intricate composition, which includes a thiazole core, a chlorobenzenesulfonyl group, and an amide linkage. This unique arrangement of functional groups makes it a subject of significant interest in the field of pharmaceutical chemistry and medicinal biology.

Recent advancements in the study of heterocyclic compounds have brought the thiazole scaffold into the spotlight due to its wide-ranging biological activities. Thiazole derivatives are known for their potential in modulating various cellular processes, including enzyme inhibition and receptor interaction. The presence of the chlorobenzenesulfonyl moiety in this compound suggests enhanced binding affinity to biological targets, which is a critical factor in drug design. This group is often employed to improve metabolic stability and pharmacokinetic properties of drug candidates.

The 3,4-dimethoxyphenyl substituent adds another layer of complexity to the molecule, influencing its electronic properties and interactions with biological systems. Dimethoxyphenyl groups are frequently found in bioactive molecules due to their ability to enhance solubility and binding affinity. The combination of these structural elements in 4-(4-chlorobenzenesulfonyl)-N-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-ylbutanamide positions it as a promising candidate for further investigation in drug discovery.

In the realm of medicinal chemistry, the development of novel amide-based compounds has been a focal point due to their versatility and efficacy. The amide bond in this compound not only contributes to its structural stability but also plays a crucial role in modulating its biological activity. Amides are well-known for their ability to interact with biological targets through hydrogen bonding, making them ideal for designing molecules with specific pharmacological properties.

Current research trends indicate that compounds incorporating both sulfonyl and thiazole moieties exhibit significant potential in addressing various therapeutic challenges. The sulfonyl group is particularly noteworthy for its role in enhancing binding interactions with enzymes and receptors. This feature is particularly relevant in the context of developing inhibitors for key therapeutic targets such as kinases and proteases.

The thiazole core of the compound is further enhanced by its connectivity to the butanamide side chain, which provides additional opportunities for structural optimization. Butanamide derivatives are known for their ability to modulate central nervous system (CNS) activity, making them valuable candidates for treating neurological disorders. The integration of these structural elements suggests that 4-(4-chlorobenzenesulfonyl)-N-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-ylbutanamide could exhibit multifaceted biological activities.

Recent studies have demonstrated that thiazole-based compounds can serve as effective scaffolds for developing novel therapeutics. These studies highlight the importance of understanding the structural-activity relationships (SAR) of thiazole derivatives to optimize their pharmacological properties. The presence of multiple functional groups in this compound provides a rich foundation for SAR studies, allowing researchers to fine-tune its biological activity through strategic modifications.

The chlorobenzenesulfonyl group is particularly interesting from a pharmacological perspective due to its ability to enhance binding affinity and metabolic stability. This moiety has been successfully incorporated into numerous drug candidates, demonstrating its utility in improving drug-like properties. The combination of this group with the thiazole core suggests that 4-(4-chlorobenzenesulfonyl)-N-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-ylbutanamide could exhibit enhanced efficacy and selectivity.

In conclusion, the compound with CAS No. 922970-83-0 and the product name 4-(4-chlorobenzenesulfonyl)-N-4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-ylbutanamide represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive subject for future studies aimed at developing novel therapeutics. As research continues to uncover new insights into the pharmacological properties of heterocyclic compounds, this molecule holds significant promise for contributing to advancements in drug discovery.